Cas no 1804922-30-2 (Methyl 2-cyano-4-difluoromethoxy-3-nitrobenzoate)

• Product Name: Methyl 2-cyano-4-difluoromethoxy-3-nitrobenzoate
• CAS No: 1804922-30-2
• MF: C₁₀H₆F₂N₂O₅
• MW: 272.161849498749
• CID: 4953195
• Update Time: 2025-10-30

Methyl 2-cyano-4-difluoromethoxy-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-difluoromethoxy-3-nitrobenzoate

• Inchi： 1S/C10H6F2N2O5/c1-18-9(15)5-2-3-7(19-10(11)12)8(14(16)17)6(5)4-13/h2-3,10H,1H3
• InChI Key： AJSWCJFJFCOINB-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C(=O)OC)C(C#N)=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 2.2
• Topological Polar Surface Area: 105

Additional information on Methyl 2-cyano-4-difluoromethoxy-3-nitrobenzoate

Methyl 2-cyano-4-difluoromethoxy-3-nitrobenzoate: A Comprehensive Overview

Methyl 2-cyano-4-difluoromethoxy-3-nitrobenzoate, identified by the CAS number 1804922-30-2, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of benzoates, characterized by its benzoic acid derivative structure with specific substituents. The molecule features a methyl ester group, a cyano group, a difluoromethoxy group, and a nitro group attached to the benzene ring. These functional groups contribute to its unique chemical properties and reactivity.

The benzoate structure of this compound serves as a versatile platform for various chemical transformations. The cyano group (-CN) is known for its strong electron-withdrawing properties, which can influence the reactivity of the molecule in different chemical reactions. Similarly, the difluoromethoxy group (-OCHF₂) introduces both electron-withdrawing and steric effects, making it a valuable substituent in organic synthesis. The nitro group (-NO₂), another electron-withdrawing group, further enhances the compound's reactivity and potential for use in advanced chemical processes.

Recent studies have highlighted the importance of Methyl 2-cyano-4-difluoromethoxy-3-nitrobenzoate in the field of medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory, anticancer, and antimicrobial properties. The compound's ability to undergo various nucleophilic substitutions and electrophilic aromatic substitutions makes it an ideal candidate for drug discovery programs.

In addition to its role in pharmaceutical research, this compound has found applications in agrochemicals. Its difluoromethoxy group contributes to its stability under harsh environmental conditions, making it suitable for use in pesticides and herbicides. Recent advancements in green chemistry have also led to the development of more sustainable synthesis methods for this compound, reducing its environmental footprint while maintaining its high purity and performance.

The synthesis of Methyl 2-cyano-4-difluoromethoxy-3-nitrobenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. The introduction of the methyl ester group is followed by successive substitutions to introduce the cyano, difluoromethoxy, and nitro groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and minimal by-products.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These studies have provided detailed insights into its molecular structure, stereochemistry, and dynamic behavior under various conditions. Such information is crucial for understanding its behavior in different chemical environments and for predicting its interactions with biological systems.

One of the most promising areas of research involving this compound is its application in materials science. Its unique combination of functional groups makes it a potential candidate for use in advanced materials such as polymers, coatings, and electronic materials. For instance, recent studies have explored its role as a monomer in polymer synthesis, where it contributes to improved mechanical properties and thermal stability.

In conclusion, Methyl 2-cyano-4-difluoromethoxy-3-nitrobenzoate (CAS No. 1804922-30-2) is a versatile compound with a wide range of applications across multiple disciplines. Its complex structure endows it with unique chemical properties that make it invaluable in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.